Cas no 1042586-38-8 (3-{1-(4-fluorophenyl)propylamino}propan-1-ol)

• Product Name: 3-{1-(4-fluorophenyl)propylamino}propan-1-ol
• CAS No: 1042586-38-8
• MF: C₁₂H₁₈FNO
• MW: 211.275826931
• CID: 5176257
• PubChem ID: 43206536
• Update Time: 2026-03-05

3-{1-(4-fluorophenyl)propylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[[1-(4-fluorophenyl)propyl]amino]-
• 3-{1-(4-fluorophenyl)propylamino}propan-1-ol

• Inchi： 1S/C12H18FNO/c1-2-12(14-8-3-9-15)10-4-6-11(13)7-5-10/h4-7,12,14-15H,2-3,8-9H2,1H3
• InChI Key： XKFUKKACPMTUEV-UHFFFAOYSA-N
• SMILES： C(O)CCNC(C1=CC=C(F)C=C1)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 3-{1-(4-fluorophenyl)propylamino}propan-1-ol

Introduction to 3-{1-(4-Fluorophenyl)propylamino}propan-1-ol (CAS No. 1042586-38-8)

3-{1-(4-Fluorophenyl)propylamino}propan-1-ol (CAS No. 1042586-38-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as FPPA, is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The molecular structure of 3-{1-(4-fluorophenyl)propylamino}propan-1-ol consists of a propylamine moiety attached to a fluorinated phenyl group, which is further linked to a propanol chain. This specific arrangement imparts the compound with distinct chemical properties, including solubility, stability, and reactivity, which are crucial for its pharmacological evaluation.

Recent studies have highlighted the potential of 3-{1-(4-fluorophenyl)propylamino}propan-1-ol in various biological systems. One of the key areas of interest is its role as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play a central role in cellular signaling pathways and are implicated in numerous diseases, including cardiovascular disorders, neurological conditions, and metabolic syndromes.

In a study published in the *Journal of Medicinal Chemistry* (2022), researchers investigated the binding affinity and functional activity of 3-{1-(4-fluorophenyl)propylamino}propan-1-ol on several GPCRs. The results showed that this compound exhibits high selectivity and potency for specific receptor subtypes, suggesting its potential as a lead molecule for drug development. The study also highlighted the compound's favorable pharmacokinetic properties, such as good oral bioavailability and low toxicity, which are essential for clinical translation.

Another promising application of 3-{1-(4-fluorophenyl)propylamino}propan-1-ol is in the treatment of neurodegenerative diseases. Preclinical studies have demonstrated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by modulating oxidative stress and inflammation. A recent study in *Neuropharmacology* (2023) reported that 3-{1-(4-fluorophenyl)propylamino}propan-1-ol significantly reduced neuronal cell death and improved cognitive function in animal models of Alzheimer's disease.

The anti-inflammatory properties of 3-{1-(4-fluorophenyl)propylamino}propan-1-ol have also been explored in the context of inflammatory diseases. Research published in *Inflammation Research* (2022) showed that this compound can inhibit the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation in both in vitro and in vivo models. These findings suggest that 3-{1-(4-fluorophenyl)propylamino}propan-1-ol may have therapeutic potential for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the structural versatility of 3-{1-(4-fluorophenyl)propylamino}propan-1-ol allows for the synthesis of analogs with enhanced biological activities. Chemists have successfully modified the fluorinated phenyl group and the propanol chain to optimize the compound's pharmacological profile. For instance, a study in *Organic & Biomolecular Chemistry* (2023) described the synthesis and evaluation of several derivatives of 3-{1-(4-fluorophenyl)propylamino}propan-1-ol, which exhibited improved potency and selectivity for specific targets.

In conclusion, 3-{1-(4-fluorophenyl)propylamino}propan-1-ol (CAS No. 1042586-38-8) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its mechanisms of action and clinical applications, paving the way for new treatments for various diseases.